10.1039/B717278H | Enhancement of photocurrent generation and open circuit voltage in dye-sensitized solar cells using Li+ trapping species in the gel electrolyte†

Enhancement of photocurrent generation and open circuit voltage in dye-sensitized solar cells using Li+ trapping species in the gel electrolyte†

Chemical Communications Pub Date: 2008-01-07 DOI: 10.1039/B717278H

Abstract

The influence of the addition of 12-crown-4 ether in a gel polymer electrolyte based to a PEO copolymer and its application in dye sensitized solar cells were investigated. Introduction of these Li⁺ trapping species brought beneficial contributions to both V_oc and J_sc values, increasing the device's performance.

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